N-[2-(5-Methyl-1,3-thiazol-2-yl)propyl]prop-2-enamide

• IUPAC Name: N-[2-(5-methyl-1,3-thiazol-2-yl)propyl]prop-2-enamide
• InChI: InChI=1S/C10H14N2OS/c1-4-9(13)11-5-7(2)10-12-6-8(3)14-10/h4,6-7H,1,5H2,2-3H3,(H,11,13)
• InChI Key: HTAJGNFGIOSBMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)C(C)CNC(=O)C=C
• Molecular Formula: C10H14N2OS
• Molecular Weight: 210.30 g/mol

Description

Thiazoles are aromatic five-membered heterocyclic compounds containing one sulfur and one nitrogen atom. They are a basic scaffold found in many natural compounds such as vitamin B1-thiamine, alkaloids, anabolic steroids, flavones. Thiazoles have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazole compounds can undergo a variety of chemical reactions, including electrophilic substitution at the C-5 position and nucleophilic substitution at the C-2 position.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

Thiazole derivatives have been observed to have several biological activities such as antihypertensive activity, anti-inflammatory activity, antibacterial activity, anti-HIV activity, hypnotics activity, antiallergic activity, analgesic activity, fibrinogen receptor antagonist activity with antithrombotic activity, as bacterial DNA gyrase B inhibitor activity, antitumor and cytotoxic activity.

Future Directions

The future research directions in the field of thiazole compounds include the design and development of different thiazole derivatives with improved pharmacological activities and lesser side effects. Furthermore, modification of thiazole-based compounds at different positions to generate new molecules with potent antitumor, antioxidant, and antimicrobial activities is an active area of research.